![molecular formula C10H12F3N B2379408 N-propan-2-yl-4-(trifluoromethyl)aniline CAS No. 1020920-65-3](/img/structure/B2379408.png)
N-propan-2-yl-4-(trifluoromethyl)aniline
Overview
Description
N-propan-2-yl-4-(trifluoromethyl)aniline is a chemical compound that has a trifluoromethyl group attached to an aniline ring. This compound is used in various fields, including pharmaceuticals, agrochemicals, and materials science. TFA is a versatile compound that has gained significant attention in the field of scientific research due to its unique properties.
Scientific Research Applications
Molecular Interactions and Dielectric Properties
- A study by Krishna and Mohan (2012) focused on the molecular interactions in polar binary mixtures of N-methyl aniline with alcohols, including propan-2-ol, analyzing their dielectric and thermodynamic properties. This research contributes to understanding the molecular behavior of compounds similar to N-propan-2-yl-4-(trifluoromethyl)aniline in different environments (Krishna & Mohan, 2012).
Synthesis and Structural Analysis
- In 2010, Kim et al. studied a compound related to this compound, focusing on its crystal structure and weak intermolecular interactions. This research aids in the understanding of the structural properties of related anilines (Kim, Park, Shin, & Kim, 2010).
Conductive Polymer Applications
- Zhao et al. (2007) explored the intercalation of poly(N-propane sulfonic acid aniline) in V2O5 xerogel, a process relevant to the synthesis and application of conductive polymers. This research is significant for developing materials with enhanced electrical conductivity, which could be related to compounds like this compound (Zhao, Wang, Li, & Li, 2007).
Novel Synthesis Approaches and Material Development
- A 2014 study by Xie et al. discussed the visible-light-promoted radical trifluoromethylation of free anilines, a method that could potentially be applied to synthesize derivatives of this compound. This represents a valuable approach for developing biologically active compounds and building blocks in chemical synthesis (Xie, Yuan, Abdukader, Zhu, & Ma, 2014).
Corrosion Inhibition and Material Protection
- The work of Daoud et al. (2014) on the inhibition of corrosion using a synthesized Schiff base, involving aniline derivatives, highlights potential applications in materials science for compounds like this compound. This research is particularly relevant for developing protective coatings and corrosion inhibitors (Daoud, Douadi, Issaadi, & Chafaa, 2014).
Mechanism of Action
Target of Action
The primary targets of N-propan-2-yl-4-(trifluoromethyl)aniline are currently unknown
Biochemical Pathways
Without knowledge of the compound’s targets, it is challenging to summarize the affected biochemical pathways and their downstream effects . Future studies should focus on identifying these pathways to understand the compound’s mechanism of action better.
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown . These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action.
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interaction with its targets . .
properties
IUPAC Name |
N-propan-2-yl-4-(trifluoromethyl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F3N/c1-7(2)14-9-5-3-8(4-6-9)10(11,12)13/h3-7,14H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCJVIALJMINVOV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC1=CC=C(C=C1)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1020920-65-3 | |
Record name | N-(propan-2-yl)-4-(trifluoromethyl)aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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